Cas no 19155-23-8 (3-Methyl-1,3-dihydro-indole-2-thione)

• Product Name: 3-Methyl-1,3-dihydro-indole-2-thione
• CAS No: 19155-23-8
• MF: C₉H₉NS
• MW: 163.239460706711
• CID: 5221208
• PubChem ID: 14708632
• Update Time: 2025-06-22

3-Methyl-1,3-dihydro-indole-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1,3-dihydro-indole-2-thione

• Inchi： 1S/C9H9NS/c1-6-7-4-2-3-5-8(7)10-9(6)11/h2-6H,1H3,(H,10,11)
• InChI Key： YRWULEXTRKBHCH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C)C1=S

Computed Properties

• Exact Mass: 163.04557046g/mol
• Monoisotopic Mass: 163.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 3-Methyl-1,3-dihydro-indole-2-thione

Introduction to 3-Methyl-1,3-dihydro-indole-2-thione (CAS No. 19155-23-8)

3-Methyl-1,3-dihydro-indole-2-thione (CAS No. 19155-23-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylindolethione, is a derivative of indole and possesses a unique chemical structure that makes it an attractive candidate for various applications, including drug discovery and the development of novel therapeutic agents.

The chemical formula of 3-Methyl-1,3-dihydro-indole-2-thione is C₉H₉NOS, and it has a molecular weight of approximately 179.24 g/mol. The compound is characterized by its indole core, which is a fundamental building block in many biologically active molecules. The presence of a thione group (C=S) and a methyl substituent at the 3-position further enhances its chemical diversity and reactivity.

In recent years, the study of 3-Methyl-1,3-dihydro-indole-2-thione has been driven by its potential therapeutic applications. Research has shown that this compound exhibits a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. These properties are attributed to its ability to modulate various cellular signaling pathways and interact with specific biomolecules.

Antioxidant Activity: One of the key features of 3-Methyl-1,3-dihydro-indole-2-thione is its potent antioxidant activity. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

Anti-Inflammatory Effects: In addition to its antioxidant properties, 3-Methyl-1,3-dihydro-indole-2-thione has been shown to possess significant anti-inflammatory effects. Research has indicated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various biological models. This makes it a potential therapeutic agent for inflammatory conditions such as arthritis and inflammatory bowel disease.

Anticancer Potential: The anticancer potential of 3-Methyl-1,3-dihydro-indole-2-thione has also been extensively studied. Preclinical studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth. It has been found to be effective against various types of cancer cells, including those derived from breast, lung, and colon cancers. The mechanism behind its anticancer activity involves the modulation of multiple signaling pathways, such as the PI3K/Akt pathway and the MAPK pathway.

Mechanism of Action: The biological activities of 3-Methyl-1,3-dihydro-indole-2-thione are attributed to its ability to interact with specific cellular targets. For instance, it can bind to thiols in proteins and enzymes, leading to the modulation of their function. This interaction can result in the inhibition of key enzymes involved in cellular processes such as inflammation and cancer progression.

Synthesis and Chemical Properties: The synthesis of 3-Methyl-1,3-dihydro-indole-2-thione can be achieved through various routes, including cyclization reactions involving substituted acetonitriles and thiols. The compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals.

Clinical Applications: While much of the research on 3-Methyl-1,3-dihydro-indole-2-thione is still in preclinical stages, there is growing interest in translating these findings into clinical applications. Several pharmaceutical companies are exploring the potential of this compound for the development of new drugs targeting oxidative stress-related diseases and cancer.

Safety Considerations: As with any new chemical entity, safety considerations are paramount in the development process. Preclinical toxicology studies have indicated that 3-Methyl-1,3-dihydro-indole-2-thione strong > is generally well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Further research is needed to fully understand its safety profile.

FUTURE DIRECTIONS:

The future directions for research on 3-Methyl-1 , 3 -dihydro -indol e - 2 -thio ne strong > are promising . Ongoing studies aim to elucidate its mechanism of action in more detail , optimize its chemical structure for improved efficacy , and evaluate its potential for combination therapies . Additionally , efforts are being made to develop more efficient synthetic methods to facilitate large-scale production . p > article > response >